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Compound of Interest

Compound Name: 7-Deacetoxytaxinine J

Cat. No.: B15594634 Get Quote

This guide provides a statistical validation and comparison of the experimental data for 7-
Deacetoxytaxinine J, a taxane diterpenoid, against the well-established chemotherapeutic

agent, Paclitaxel. The data presented is intended for researchers, scientists, and drug

development professionals to facilitate an objective evaluation of 7-Deacetoxytaxinine J's

potential as an anticancer agent.

In Vitro Cytotoxicity Assessment
The antitumor activity of 7-Deacetoxytaxinine J has been evaluated in vitro against human

breast cancer cell lines. The following table summarizes the cytotoxic effects of 7-
Deacetoxytaxinine J in comparison to Paclitaxel against the MCF-7 and MDA-MB-231 breast

cancer cell lines.

Compound Cell Line
Concentration /
IC50

Reference

7-Deacetoxytaxinine J MCF-7
Significant activity at

20 µM
[1]

MDA-MB-231
Significant activity at

10 µM
[1]

Paclitaxel MCF-7 IC50: ~3.5 µM [2]

MDA-MB-231 IC50: ~0.3 µM [2]
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Note: The available data for 7-Deacetoxytaxinine J indicates significant activity at the

specified concentrations, while for Paclitaxel, representative IC50 values from the literature are

provided for a quantitative comparison. Direct comparative studies with standardized assays

are recommended for a more definitive conclusion.

Mechanism of Action: Microtubule Stabilization
Taxanes, including 7-Deacetoxytaxinine J and Paclitaxel, exert their anticancer effects by

interfering with the normal function of microtubules. These agents bind to the β-tubulin subunit

of microtubules, promoting their assembly and stabilizing them against depolymerization. This

disruption of microtubule dynamics leads to cell cycle arrest, primarily in the G2/M phase, and

ultimately induces apoptosis (programmed cell death).
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Experimental Workflow for In Vitro Cytotoxicity Assay (MTT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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